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Compound of Interest

Compound Name: Barium phenolsulfonate

Cat. No.: B15350539 Get Quote

Preface: Extensive research for the catalytic applications of barium phenolsulfonate in

organic synthesis reveals a notable scarcity of direct and specific examples in contemporary

literature. The compound is more frequently documented in the context of materials science,

particularly as a component in the formation of polymers and as a dispersing agent. This

document summarizes the available information, focusing on the closest related catalytic

processes involving barium and phenol derivatives.

I. Overview of Barium Compounds in Catalysis
While barium phenolsulfonate itself is not a widely cited catalyst for organic synthesis, other

barium compounds, often in the presence of phenolic promoters, have been noted for their

catalytic activity. The most prominent example is the use of barium oxide or hydroxide in

ethoxylation reactions.

II. Barium-Catalyzed Ethoxylation of Alkanols
One of the few documented catalytic systems involving barium and phenols is the use of

barium oxide or hydroxide, promoted by cresylic acid (phenol or alkylated phenols), for the

ethoxylation of alkanols. This process is valuable for producing surfactants with a narrow

adduct distribution, minimizing by-products and unreacted alcohols.[1]
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The following diagram illustrates the general workflow for the ethoxylation of an alkanol using a

barium-based catalyst promoted by a phenolic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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